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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
oxohexanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl 3-oxohexanoate in a laboratory setting. The information is

tailored for researchers, scientists, and drug development professionals to ensure safe and

compliant laboratory practices.

Hazard Identification and Safety Data
Ethyl 3-oxohexanoate is a combustible liquid that can cause irritation to the skin, eyes, and

respiratory tract.[1][2] Ingestion may lead to gastrointestinal irritation.[1][2] At high

concentrations, inhalation may cause central nervous system depression.[1][2] It is crucial to

handle this chemical with appropriate personal protective equipment in a well-ventilated area.
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Property Value

CAS Number 3249-68-1

Molecular Formula C8H14O3

Molecular Weight 158.19 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 104 °C at 22 mmHg

Flash Point 78 °C (172.4 °F) - Closed Cup[1]

Density 0.989 g/mL at 25 °C

Hazard Classification

Hazard Category

Flammable liquids Category 4

Acute toxicity, Oral Category 4

Skin corrosion/irritation May cause irritation and dermatitis[1][2]

Serious eye damage/eye irritation May cause eye irritation[1][2]

Specific target organ toxicity - single exposure May cause respiratory tract irritation[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling Ethyl 3-oxohexanoate.
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Equipment Specification

Eye and Face Protection
Chemical safety goggles or a face shield are

required.[1]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

or Neoprene) and a lab coat or other protective

clothing to prevent skin exposure.[1]

Respiratory Protection

A NIOSH/MSHA-approved respirator with an

organic vapor cartridge is required if working

outside a fume hood or in an area with

inadequate ventilation.[1]

Occupational Exposure Limits

There are currently no established occupational exposure limits for Ethyl 3-oxohexanoate by

major regulatory bodies.[1] Therefore, it is imperative to minimize exposure through

engineering controls and personal protective equipment.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for the safe handling of Ethyl 3-oxohexanoate.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.
Verify that a safety shower and eyewash station are readily accessible.
Prepare all necessary equipment and reagents before handling the chemical.
Remove all potential ignition sources from the work area.[1][2]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat and closed-toe shoes.
Wear chemical safety goggles.
Don the appropriate chemical-resistant gloves (Nitrile or Neoprene are recommended for
esters).
If required, put on a properly fitted respirator with an organic vapor cartridge.
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3. Handling and Use:

Conduct all work involving Ethyl 3-oxohexanoate inside a chemical fume hood.[1]
Avoid direct contact with the liquid and vapor.
Use caution when pouring to minimize splashing.
Keep the container tightly closed when not in use.[1][2]

4. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2]
Keep the container tightly sealed.
Store away from incompatible materials such as acids, bases, oxidizing agents, and
reducing agents.[1]

5. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry
sand).
Collect the absorbed material into a sealed container for proper disposal.[1]
Ventilate the area and wash the spill site after material pickup is complete.
For large spills, evacuate the area and contact emergency services.

Disposal Plan
All waste containing Ethyl 3-oxohexanoate must be treated as hazardous waste.

1. Waste Collection:

Collect all waste, including contaminated PPE and absorbent materials, in a designated,
labeled, and sealed hazardous waste container.
Do not mix with other incompatible waste streams.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Ethyl
3-oxohexanoate".
Store the waste container in a designated secondary containment area, away from drains
and ignition sources, while awaiting pickup.
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3. Final Disposal:

Arrange for disposal through a licensed hazardous waste disposal company.
Disposal must be in accordance with all local, state, and federal regulations.[3]

Workflow for Safe Handling of Ethyl 3-oxohexanoate
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Caption: Workflow for the safe handling of Ethyl 3-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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